Gold oxide (Au2O)
CAS No.: 1303-57-7
Cat. No.: VC20944138
Molecular Formula: Au2H2O
Molecular Weight: 411.948 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1303-57-7 |
|---|---|
| Molecular Formula | Au2H2O |
| Molecular Weight | 411.948 g/mol |
| IUPAC Name | gold;hydrate |
| Standard InChI | InChI=1S/2Au.H2O/h;;1H2 |
| Standard InChI Key | UOJFGCWSQSLEGV-UHFFFAOYSA-N |
| SMILES | O.[Au].[Au] |
| Canonical SMILES | O.[Au].[Au] |
Introduction
Physical and Chemical Properties
Gold(I) oxide possesses distinctive physical and chemical properties that differentiate it from other gold compounds. Table 1 summarizes the key properties of Au2O based on available research data.
Table 1: Physical and Chemical Properties of Gold(I) Oxide (Au2O)
Synthesis Methods
The synthesis of Au2O presents significant challenges due to its unstable nature. Several methods have been developed to produce this compound, albeit typically as a transient species rather than in a pure, isolated form.
Dehydration of Gold Hydroxide
One primary synthesis route involves the dehydration of gold hydroxide (AuOH) using alkali metals and sulfur dioxide. This approach allows for the controlled formation of Au2O under specific reaction conditions.
Reduction of Gold(III) Oxide
Time-resolved resonant X-ray emission spectroscopy (RXES) studies have captured Au2O as an intermediate during the thermal reduction of Au2O3 to metallic gold at temperatures above 150°C. This suggests that controlled partial reduction of gold(III) oxide can yield gold(I) oxide under specific conditions.
Plasma-Assisted Synthesis
Research involving plasma treatment of gold has shown potential for generating gold oxide species. While oxygen plasma exposure typically leads to the formation of Au2O3, under controlled conditions, intermediate gold oxide states including Au2O may be produced . This method is particularly relevant for surface modification of gold films and nanostructures.
Stability and Decomposition
Understanding the stability and decomposition behavior of Au2O is crucial for both its characterization and potential applications. As a metastable compound, Au2O readily transforms under various conditions.
Comparative Stability
Multiple studies using density functional theory (DFT) calculations have established that Au2O is less stable than Au2O3. This difference in stability is attributed to electronic structure differences, specifically the greater hybridization of Au 5d and O 2p states throughout the valence-band region in Au2O3 compared to Au2O .
First-principles investigations have confirmed that Au2O is an endothermic system, meaning its formation from the elements requires energy input, further explaining its metastability and tendency to decompose back to elemental gold under ambient conditions .
Electronic Properties
The electronic properties of Au2O have been investigated using various theoretical and experimental approaches, revealing characteristics that distinguish it from other gold compounds.
Electronic State Hybridization
Studies indicate that the electronic structure of Au2O involves interactions between Au 5d and O 2p states, though the degree of hybridization is lower compared to Au2O3. This reduced hybridization contributes to the lower stability of Au2O and influences its chemical reactivity .
The distinct electronic structure of Au2O affects its optical properties, surface interactions, and catalytic behavior, making it relevant for applications that can exploit these characteristics despite its limited stability.
Comparison with Gold(III) Oxide
To better understand the position of Au2O in the family of gold compounds, a comparison with the more stable Au2O3 is instructive. Table 2 summarizes key differences between these gold oxides.
Table 2: Comparison of Gold(I) Oxide (Au2O) and Gold(III) Oxide (Au2O3)
Applications
Despite its limited stability, Au2O has been investigated for various applications, leveraging its unique properties for specific purposes.
Catalytic Applications
Gold oxide species, including potential Au2O intermediates, have shown promise as catalysts for important chemical transformations.
CO2 Reduction Catalysis
Research indicates that gold oxide-derived materials exhibit superior catalytic activity for the electrochemical reduction of CO2 to CO. Studies have utilized techniques such as operando non-resonant sum frequency generation (SFG) and high-pressure X-ray photoelectron spectroscopy (HP-XPS) to analyze oxide-derived gold. The findings suggest that subsurface gold oxide remnants enhance catalytic performance by modifying the electronic structure of the gold surface.
Table 3: Catalytic Performance of Gold Oxide Species
| Catalyst | Reaction | Performance |
|---|---|---|
| Oxide-derived Au | CO2 to CO | High selectivity and activity |
| Au nanoparticles on metal oxides | Oxidation of CO and methane | Enhanced catalytic efficiency |
Oxidation Reactions
Gold nanoparticles supported on reducible metal oxides have demonstrated effectiveness in catalyzing oxidation reactions. The presence of gold oxide species, potentially including Au2O as an intermediate, may play a critical role in enhancing these catalytic processes by facilitating the adsorption and activation of reactants on the surface.
Biomedical Applications
Gold oxide nanoparticles have shown potential in various biomedical applications, particularly in cancer treatment.
Anticancer Activity
Recent studies have demonstrated that gold oxide nanoparticles possess significant anticancer properties. In vitro studies showed that these nanoparticles exhibited higher toxicity against liver cancer cells (HepG2) compared to breast cancer cells (MCF-7) and normal cells. The mechanisms of action include the production of free radicals and disruption of cellular processes leading to apoptosis.
Table 4: Relative Effectiveness of Gold Oxide Nanoparticles Against Different Cell Lines
| Cell Line | IC50 Value | Effectiveness |
|---|---|---|
| HepG2 (liver cancer) | Lower | Higher toxicity |
| MCF-7 (breast cancer) | Higher | Lower toxicity |
| Normal cells | Highest | Lowest toxicity |
| This differential toxicity profile suggests potential applications in targeted cancer therapy, although further research is needed to elucidate the specific role of Au2O versus other gold oxide species in these biological effects. |
Electronic and Material Applications
The potential semiconductor properties of Au2O make it interesting for electronic applications. Research has suggested possible uses in:
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Sensors based on conductivity changes
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Electronic components that exploit its narrow band gap
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Nanocomposite materials with unique optical or electronic properties
For instance, studies on gold/silica nanocomposites have shown that gold oxide can serve as a precursor for creating materials with distinctive electronic properties. When gold oxide decomposes during pyrolysis, it can produce composites with characteristics that vary depending on the gold content .
Recent Research Developments
Recent advances in analytical techniques and theoretical modeling have expanded our understanding of Au2O. Several notable research developments have emerged in recent years.
Theoretical Studies
Density functional theory calculations have provided insights into the electronic structure and stability of Au2O. These studies have confirmed that Au2O is an endothermic system and metastable, with lower stability compared to Au2O3 due to differences in hybridization of electronic states .
The theoretical work has also resolved discrepancies in the electronic nature of Au2O, with advanced calculations suggesting it may be a narrow-band-gap semiconductor rather than metallic as indicated by simpler models .
Surface Treatment Studies
Investigations into surface treatment of gold using plasma techniques have provided insights into the formation and reduction of gold oxide species. Research has shown that exposure to oxygen plasma can lead to the formation of gold oxide on the surface of gold, affecting its electrical conductivity and bonding capabilities .
One study demonstrated that while oxygen plasma treatment forms Au2O3 on gold surfaces, subsequent treatment with Aqua Plasma® (which generates H, OH, and O radicals) can effectively reduce these oxidized species. This finding has implications for semiconductor manufacturing processes where controlled oxidation and reduction of gold surfaces may be desired .
Size and Support Effects on Stability
Research on gold nanoparticles has revealed important factors affecting the formation and stability of gold oxide species. A study examining gold nanoparticles with different size distributions (average sizes of ~1.5 and ~5 nm) deposited on various supports found that:
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Low-temperature (150 K) exposure to atomic oxygen leads to the formation of both surface and subsurface gold oxide
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The presence of a reducible TiO2 substrate leads to lower gold oxide stability compared to SiO2
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Nanoparticle size affects the thermal stability of the oxide, with smaller particles showing different reduction behaviors than larger ones
These findings highlight the importance of considering both size and support effects when working with gold oxide species, including potential Au2O intermediates.
Challenges and Future Perspectives
Despite growing interest in Au2O, several challenges remain in its study and application:
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The transient and unstable nature of Au2O makes it difficult to isolate and characterize definitively
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Discrepancies in theoretical predictions of its electronic properties need to be resolved through experimental validation
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Controlled synthesis methods for producing Au2O with specific characteristics need further development
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The exact role of Au2O in the catalytic and biological activities attributed to gold oxide species requires clarification
Future research directions may include: -
Development of advanced in-situ characterization techniques to better study the formation and properties of Au2O under various conditions
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Exploration of stabilization strategies, such as support interactions or ligand coordination, to extend the lifetime of Au2O
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Further investigation of the role of Au2O in catalytic processes, particularly as an intermediate in reactions involving gold catalysts
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More detailed studies on the biological interactions of gold oxide species to better understand their therapeutic potential
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